molecular formula C8H10NO2P B6163866 5-(dimethylphosphoryl)pyridine-3-carbaldehyde CAS No. 2361963-21-3

5-(dimethylphosphoryl)pyridine-3-carbaldehyde

Cat. No. B6163866
CAS RN: 2361963-21-3
M. Wt: 183.1
InChI Key:
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Description

5-(dimethylphosphoryl)pyridine-3-carbaldehyde is a chemical compound with the molecular formula C8H10NO2P . It is used for pharmaceutical testing .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylphosphoryl)pyridine-3-carbaldehyde involves the reaction of 3-pyridinecarboxaldehyde with dimethylphosphoryl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "dimethylphosphoryl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add dimethylphosphoryl chloride to a solution of 3-pyridinecarboxaldehyde in a solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable organic solvent.", "Purify the product by column chromatography or recrystallization." ] }

CAS RN

2361963-21-3

Product Name

5-(dimethylphosphoryl)pyridine-3-carbaldehyde

Molecular Formula

C8H10NO2P

Molecular Weight

183.1

Purity

95

Origin of Product

United States

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